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molecular formula C5H8N2O B106344 (1-Methyl-1H-imidazol-2-yl)methanol CAS No. 17334-08-6

(1-Methyl-1H-imidazol-2-yl)methanol

Cat. No. B106344
CAS RN: 17334-08-6
M. Wt: 112.13 g/mol
InChI Key: CDQDMLWGTVLQEE-UHFFFAOYSA-N
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Patent
US07262185B2

Procedure details

To 2-hydroxymethyl-1-methylimidazole (874 mg) was added thionyl chloride (10 ml) at 0° C., and the mixture was heated for 30 minutes under nitrogen atmosphere at 90° C. The mixture was allowed to be at room temperature. The solvent was distilled off under reduced pressure and the obtained residue was recrystallized from ethyl acetate, to give 2-chloromethyl-1-methylimidazole hydrochloride (1.15 g) as brown crystals.
Name
2-hydroxymethyl-1-methylimidazole
Quantity
874 mg
Type
reactant
Reaction Step One
Name
thionyl chloride
Quantity
10 mL
Type
reactant
Reaction Step One
Name
2-chloromethyl-1-methylimidazole hydrochloride

Identifiers

REACTION_CXSMILES
O[CH2:2][C:3]1[N:4]([CH3:8])[CH:5]=[CH:6][N:7]=1.S(Cl)([Cl:11])=O>>[ClH:11].[Cl:11][CH2:2][C:3]1[N:4]([CH3:8])[CH:5]=[CH:6][N:7]=1 |f:2.3|

Inputs

Step One
Name
2-hydroxymethyl-1-methylimidazole
Quantity
874 mg
Type
reactant
Smiles
OCC=1N(C=CN1)C
Name
thionyl chloride
Quantity
10 mL
Type
reactant
Smiles
S(=O)(Cl)Cl

Conditions

Temperature
Control Type
UNSPECIFIED
Setpoint
90 °C
Other
Conditions are dynamic
1
Details
See reaction.notes.procedure_details.

Workups

CUSTOM
Type
CUSTOM
Details
to be at room temperature
DISTILLATION
Type
DISTILLATION
Details
The solvent was distilled off under reduced pressure
CUSTOM
Type
CUSTOM
Details
the obtained residue was recrystallized from ethyl acetate

Outcomes

Product
Name
2-chloromethyl-1-methylimidazole hydrochloride
Type
product
Smiles
Cl.ClCC=1N(C=CN1)C
Measurements
Type Value Analysis
AMOUNT: MASS 1.15 g

Source

Source
 Open Reaction Database (ORD)
Description
 The Open Reaction Database (ORD) is an open-access schema and infrastructure for structuring and sharing organic reaction data, including a centralized data repository. The ORD schema supports conventional and emerging technologies, from benchtop reactions to automated high-throughput experiments and flow chemistry. Our vision is that a consistent data representation and infrastructure to support data sharing will enable downstream applications that will greatly improve the state of the art with respect to computer-aided synthesis planning, reaction prediction, and other predictive chemistry tasks.